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Compound of Interest

Compound Name: 2-Chloro-4-ethylpyridine

Cat. No.: B016415

Technical Guide: 2-Chloro-4-ethylpyridine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on the chemical properties of 2-Chloro-4-
ethylpyridine, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]

Chemical Properties

The fundamental molecular characteristics of 2-Chloro-4-ethylpyridine are summarized

below.
Property Value References
Molecular Formula C7HSCIN [21[3][4][5]
Molecular Weight 141.60 g/mol [4]
CAS Number 40325-11-9 [21[3]14]

Experimental Protocols

Detailed experimental protocols for the use of 2-Chloro-4-ethylpyridine are specific to the
reaction in which it is being used. However, a general protocol for the characterization and
confirmation of its molecular weight and formula is outlined below.
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Obijective: To confirm the molecular weight and formula of a sample of 2-Chloro-4-
ethylpyridine.

Methodology: Mass Spectrometry
e Sample Preparation:

o Dissolve a small amount of the 2-Chloro-4-ethylpyridine sample in a suitable volatile
organic solvent (e.g., methanol or acetonitrile).

o Prepare a dilute solution to avoid saturating the detector.
e Instrumentation:

o Utilize a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) for accurate mass
determination.

o Choose an appropriate ionization technique, such as Electrospray lonization (ESI) or
Atmospheric Pressure Chemical lonization (APCI), suitable for the analyte.

o Data Acquisition:
o Introduce the sample into the mass spectrometer.

o Acquire the mass spectrum in a positive ion mode to observe the protonated molecule
[M+H]*.

o Calibrate the instrument using a known standard to ensure high mass accuracy.
o Data Analysis:

o ldentify the peak corresponding to the protonated molecule.

o The expected m/z for [C7H8CIN + H]* would be approximately 142.042.

o Compare the experimentally measured accurate mass to the theoretical mass calculated
from the elemental formula (C7HS8CIN).
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o The isotopic pattern of the molecule, particularly the presence of chlorine (with its
characteristic ~3:1 ratio of 3>Cl and 3’Cl isotopes), should be observed and will further
confirm the elemental composition.

Visualizations

The following diagram illustrates the elemental composition of 2-Chloro-4-ethylpyridine based
on its molecular formula.
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Elemental composition of 2-Chloro-4-ethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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